1-(Difluoromethylsulfonyl)-4-hydroxypyrrolidine-2-carboxylic acid
Description
1-(Difluoromethylsulfonyl)-4-hydroxypyrrolidine-2-carboxylic acid, also known as Difluoromethylornithine (DFMO), is a drug that has been extensively studied for its potential therapeutic applications in various diseases. DFMO is an irreversible inhibitor of ornithine decarboxylase (ODC), an enzyme that plays a crucial role in the biosynthesis of polyamines. Polyamines are essential for cell growth and differentiation, and their dysregulation has been implicated in the pathogenesis of various diseases, including cancer, inflammation, and parasitic infections.
Scientific Research Applications
Environmental Persistence and Bioaccumulation
Perfluorinated compounds, including carboxylates (PFCAs) and sulfonates (PFASs), are known for their environmental persistence and have been detected globally in wildlife. Research highlights the complexity of PFCA bioaccumulation, directly correlating to the fluorinated carbon chain length and showing that PFASs are generally more bioaccumulative than PFCAs of equivalent chain length. Studies suggest that PFCAs with shorter chains (≤7 carbons) exhibit significantly lower bioaccumulation potential compared to longer-chain counterparts and "legacy" bioaccumulative compounds (Conder et al., 2008).
Degradation and Environmental Fate
The microbial degradation of polyfluoroalkyl chemicals into PFCAs and PFSAs such as PFOA and PFOS has been extensively reviewed. This process, crucial for evaluating the environmental fate of these substances, underscores the need for comprehensive assessments of their biodegradability and subsequent impacts. Such studies are essential for understanding the transformation pathways and degradation products of these persistent pollutants (Liu & Mejia Avendaño, 2013).
Alternatives and Risk Assessment
Research into fluorinated alternatives to long-chain PFCAs and PFSAs explores the transition towards less harmful substances. Despite the identification of over 20 fluorinated substances used across various applications, there is limited public information regarding their safety. The review calls for comprehensive data generation to assess the risks posed by these alternatives, highlighting significant gaps in current knowledge and recommending collaborative efforts for meaningful risk assessments (Wang et al., 2013).
properties
IUPAC Name |
1-(difluoromethylsulfonyl)-4-hydroxypyrrolidine-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9F2NO5S/c7-6(8)15(13,14)9-2-3(10)1-4(9)5(11)12/h3-4,6,10H,1-2H2,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CEBUKGWMTQFUDL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1C(=O)O)S(=O)(=O)C(F)F)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9F2NO5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Difluoromethane)sulfonyl-4-hydroxypyrrolidine-2-carboxylic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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